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4-Chloro-2-(4-methylpyrimidin-2-yl)aniline

Name: 4-Chloro-2-(4-methylpyrimidin-2-yl)aniline
Brand: Smolecule
SKU: S7922938
Rating: 5 (8 reviews)

Catalog No.

S7922938

CAS No.

M.F

C11H10ClN3

M. Wt

219.67 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-Chloro-2-(4-methylpyrimidin-2-yl)aniline

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

4-Chloro-2-(4-methylpyrimidin-2-yl)aniline

IUPAC Name

4-chloro-2-(4-methylpyrimidin-2-yl)aniline

Molecular Formula

C11H10ClN3

Molecular Weight

219.67 g/mol

InChI

InChI=1S/C11H10ClN3/c1-7-4-5-14-11(15-7)9-6-8(12)2-3-10(9)13/h2-6H,13H2,1H3

InChI Key

LBUXLMLPIOTNEU-UHFFFAOYSA-N

SMILES

CC1=NC(=NC=C1)C2=C(C=CC(=C2)Cl)N

Canonical SMILES

CC1=NC(=NC=C1)C2=C(C=CC(=C2)Cl)N

4-Chloro-2-(4-methylpyrimidin-2-yl)aniline, also known as RMC-4550, is a chemical compound categorized under the class of anilines. It was first identified as a potential target for tuberculosis treatment due to its inhibition of mycobacteria growth. However, further research has revealed a range of other potential applications in various fields of research and industry, including agriculture, material science, and biomedicine.

Physical and Chemical Properties

RMC-4550 is an off-white to light brown crystalline solid with a molecular weight of 260.7 g/mol. It has a melting point of 186-188 degrees Celsius and a boiling point of 492.8 degrees Celsius. It is moderately soluble in water and most organic solvents. The compound has a high stability under ambient conditions, making it a suitable candidate for storage and transport.

Synthesis and Characterization

RMC-4550 synthesis is achieved through a series of chemical reactions, including the coupling between 4-chloro-2-nitroaniline and 4-methylpyrimidine-2-carbaldehyde, followed by reduction and crystallization steps. The compound is characterized using a range of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectroscopy.

Analytical Methods

The analytical methods employed in the detection and quantification of RMC-4550 include gas chromatography, HPLC, UV-Vis spectrophotometry, and infrared spectroscopy. These methods are utilized to ensure product quality and stability and to facilitate the development of methods for RMC-4550 in various applications.

Biological Properties

RMC-4550 exhibits a range of biological properties, including antibacterial, antifungal, and antiparasitic activities. It has also been shown to exhibit anti-inflammatory and antitumor activities.

Toxicity and Safety in Scientific Experiments

Studies suggest that RMC-4550 is relatively safe for use in scientific experiments. However, its potential toxicity should be monitored, particularly in long-term exposure experiments. Handling of the chemical should follow proper safety procedures to minimize the risk of exposure.

Applications in Scientific Experiments

RMC-4550 has potential applications in various fields of research and industry. In agriculture, it can be used as a fungicide and insecticide. In material science, it can be utilized as a functional material in optoelectronic devices, sensors, and catalysts. In biomedicine, RMC-4550 exhibits potential as an antimicrobial agent for tuberculosis and other bacterial infections.

Current State of Research

Research on RMC-4550 is ongoing, and its potential applications continue to expand. Several studies have focused on its antibacterial activities, while others have explored its potential as a functional material in optoelectronic devices.

Potential Implications in Various Fields of Research and Industry

RMC-4550 has the potential to make substantial contributions across different fields of research and industry. In agriculture, it can improve crop yields and quality by controlling fungal and insect infections. In material science, it can enable the development of efficient and durable functional materials. In biomedicine, it can help combat infectious diseases and cancer.

Limitations and Future Directions

Most researches on RMC-4550 have been carried out in vitro and in animal models. Further studies are needed to determine safe and effective dosage levels, and to identify potential side-effects in human subjects. Shifting research focus towards the material science and agricultural areas will open avenues for the exploration and potential commercialization of RMC-4550. Future studies may reveal more about its applications in these fields, contributing to the development of sustainable and innovative products.

Future Directions

In addition to the areas of research and industry highlighted above, further research on RMC-4550 can focus on:
1) Developing new analytical methodologies for the detection and quantification of RMC-4550 in various applications.
2) Exploring its potential as an antiviral agent in the treatment of viral infections.
3) Studying its biocompatibility for use in biomedical implants and drug delivery systems.
4) Exploring its potential as a soil remediation agent for the treatment of polluted soils.
5) Synthesizing and characterizing a range of RMC-4550 derivatives to expand its application range and improve efficacy.
6) Studying the potential for RMC-4550 to act as a biofuel additive to reduce emissions and improve fuel efficiency.